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Compound of Interest

Compound Name: 25R-Inokosterone

Cat. No.: B10818232

Get Quote

CAS Number: 19682-38-3

This technical guide provides an in-depth overview of 25R-Inokosterone, a phytoecdysteroid

with potential applications in research and drug development. The document covers its

chemical and physical properties, biological activities, and mechanism of action, with a focus

on its role in cellular signaling pathways. Detailed experimental protocols are provided to assist

researchers in their investigations of this compound.

Physicochemical Properties
25R-Inokosterone is a C-25 epimer of inokosterone, a naturally occurring ecdysteroid isolated

from the roots of Achyranthes bidentata Blume.[1] Its chemical and physical properties are

summarized in the table below.
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Property Value Source

CAS Number 19682-38-3 [2][3][4][5]

Molecular Formula C27H44O7 [2][6]

Molecular Weight 480.6 g/mol [2][6]

Purity ≥98% [2]

Appearance Powder [7]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[7]

Storage
-20°C for 1 month (protect

from light), -80°C for 6 months
[8]

Biological Activity and Mechanism of Action
Ecdysteroids, including 25R-Inokosterone, are a class of steroid hormones that play a crucial

role in the molting and development of arthropods.[7] In mammals, they are not endogenous

but can be obtained through diet.[7] Phytoecdysteroids have garnered significant interest due

to their low toxicity in vertebrates and a range of reported pharmacological effects.[7]

While direct studies on the specific biological activities of 25R-Inokosterone are limited, the

broader class of ecdysteroids is known to influence various physiological processes. Of

particular interest to researchers is their potential to induce muscle hypertrophy.[9] This

anabolic effect is believed to be mediated through the modulation of key cellular signaling

pathways, primarily the Akt/mTOR pathway, which is a central regulator of cell growth,

proliferation, and protein synthesis.[9]

The Akt/mTOR Signaling Pathway
The Akt/mTOR signaling pathway is a critical regulator of skeletal muscle hypertrophy.[9]

Activation of this pathway is essential for increasing muscle fiber size.[9] The kinase Akt, also

known as protein kinase B (PKB), is a key upstream regulator of mTOR (mammalian target of

rapamycin).[9]
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The proposed mechanism by which ecdysteroids may induce muscle hypertrophy involves the

activation of Akt, which in turn phosphorylates and activates mTOR. mTOR exists in two

distinct complexes, mTORC1 and mTORC2.[10] mTORC1 is a key regulator of protein

synthesis and promotes cell growth by phosphorylating downstream effectors such as p70

ribosomal S6 kinase (p70S6K) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1).

[11] The phosphorylation of p70S6K is a hallmark of mTORC1 activation and is often used as a

biomarker for this pathway's activity.[12]

Caption: Proposed Akt/mTOR signaling pathway for 25R-Inokosterone-induced muscle

hypertrophy.

Experimental Protocols
This section provides detailed methodologies for the analysis of 25R-Inokosterone and for

assessing its biological activity in an in vitro model of muscle hypertrophy.

Quantification of 25R-Inokosterone in Achyranthes
bidentata by HPLC-UV
This protocol describes a validated high-performance liquid chromatography (HPLC) method

for the simultaneous quantification of 25R-Inokosterone and other phytoecdysones in the

roots of Achyranthes bidentata.[2][3][8]

3.1.1. Sample Preparation

Dry the roots of Achyranthes bidentata at 60°C and grind into a fine powder.

Accurately weigh 1.0 g of the powdered sample and place it in a flask.

Add 50 mL of 70% ethanol and perform ultrasonic extraction for 30 minutes.

Filter the extract and collect the filtrate.

Repeat the extraction process twice more with 50 mL of 70% ethanol each time.

Combine the filtrates and evaporate to dryness under reduced pressure.
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Dissolve the residue in 5 mL of methanol and filter through a 0.45 µm membrane filter before

HPLC analysis.

3.1.2. HPLC Conditions

Parameter Condition

Column
YMC J'sphere ODS C18 (250 mm × 4.6 mm, 4

µm)

Mobile Phase
Isocratic elution with 0.1% formic acid in water

and acetonitrile (85:15, v/v)

Flow Rate 1.0 mL/min

Detection Wavelength 245 nm

Column Temperature 30°C

Injection Volume 10 µL

3.1.3. Standard Preparation

Accurately weigh a reference standard of 25R-Inokosterone.

Prepare a stock solution in methanol.

Prepare a series of working standard solutions by diluting the stock solution with methanol to

create a calibration curve.
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Caption: Workflow for the quantification of 25R-Inokosterone from Achyranthes bidentata.

In Vitro Muscle Hypertrophy Assay using C2C12
Myotubes
This protocol describes a method to assess the hypertrophic potential of 25R-Inokosterone on

C2C12 mouse myoblast cells, a well-established in vitro model for studying skeletal muscle

differentiation and hypertrophy.[4][5][13]
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3.2.1. Cell Culture and Differentiation

Culture C2C12 myoblasts in Dulbecco's Modified Eagle's Medium (DMEM) supplemented

with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified

atmosphere of 5% CO2.

When cells reach 80-90% confluency, induce differentiation by switching to a differentiation

medium consisting of DMEM supplemented with 2% horse serum and 1% penicillin-

streptomycin.

Allow the myoblasts to differentiate into myotubes for 4-5 days, changing the differentiation

medium every 48 hours.

3.2.2. Treatment with 25R-Inokosterone

Prepare a stock solution of 25R-Inokosterone in DMSO.

On day 5 of differentiation, treat the myotubes with various concentrations of 25R-
Inokosterone (e.g., 1, 10, 100 µM) or vehicle (DMSO) for 24-48 hours.

3.2.3. Assessment of Myotube Hypertrophy

Immunofluorescence Staining:

Fix the cells with 4% paraformaldehyde.

Permeabilize the cells with 0.25% Triton X-100.

Block with 5% goat serum.

Incubate with a primary antibody against Myosin Heavy Chain (MyHC), a marker for

differentiated myotubes.

Incubate with a fluorescently labeled secondary antibody.

Counterstain the nuclei with DAPI.

Image Acquisition and Analysis:
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Capture images using a fluorescence microscope.

Measure the diameter of at least 100 myotubes per condition using image analysis

software (e.g., ImageJ). An increase in myotube diameter is indicative of hypertrophy.

3.2.4. Western Blot Analysis of Akt/mTOR Signaling

Lyse the treated myotubes in RIPA buffer containing protease and phosphatase inhibitors.

Determine the protein concentration using a BCA assay.

Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered

saline with 0.1% Tween 20 (TBST).

Incubate the membrane with primary antibodies against phosphorylated and total forms of

Akt, mTOR, and p70S6K.

Incubate with HRP-conjugated secondary antibodies.

Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an

imaging system.

Quantify the band intensities and normalize the phosphorylated protein levels to the total

protein levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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